[3-(1-Aminoethyl)piperidin-1-yl]-(5-bromopyridin-2-yl)methanone

• IUPAC Name: [3-(1-aminoethyl)piperidin-1-yl]-(5-bromopyridin-2-yl)methanone
• InChI: InChI=1S/C13H18BrN3O/c1-9(15)10-3-2-6-17(8-10)13(18)12-5-4-11(14)7-16-12/h4-5,7,9-10H,2-3,6,8,15H2,1H3
• InChI Key: UBEAIKWUGVIAML-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCCN(C1)C(=O)C2=NC=C(C=C2)Br)N
• Molecular Formula: C13H18BrN3O
• Molecular Weight: 312.21 g/mol

Description

[3-(1-Aminoethyl)piperidin-1-yl]-(5-bromopyridin-2-yl)methanone is a chemical compound that has gained significant attention in recent years due to its potential use in scientific research applications. It is a complex compound that has been synthesized using various methods and has been studied extensively to understand its mechanism of action and its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of [3-(1-Aminoethyl)piperidin-1-yl]-(5-bromopyridin-2-yl)methanone is not fully understood. However, it is believed to work by targeting specific receptors in the brain and nervous system. It has been shown to have an affinity for dopamine and serotonin receptors, which are involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects:
[3-(1-Aminoethyl)piperidin-1-yl]-(5-bromopyridin-2-yl)methanone has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which can improve mood and cognitive function. It has also been shown to have neuroprotective effects, which can help to prevent damage to nerve cells.

Advantages and Limitations for Lab Experiments

The use of [3-(1-Aminoethyl)piperidin-1-yl]-(5-bromopyridin-2-yl)methanone in lab experiments has several advantages. It is a potent and selective compound that can be used to study specific receptors in the brain and nervous system. It is also relatively easy to synthesize, which makes it readily available for research purposes.
However, there are also limitations to its use. It can be difficult to study the compound in vivo due to its complex structure and potential side effects. Additionally, the compound may have limited solubility in certain solvents, which can make it challenging to use in some experiments.

Future Directions

There are several future directions for the use of [3-(1-Aminoethyl)piperidin-1-yl]-(5-bromopyridin-2-yl)methanone in scientific research. One potential direction is the development of new drugs and therapies based on the compound's mechanism of action. Additionally, the compound could be used to study the role of specific receptors in various diseases and disorders. Finally, further research could be done to better understand the compound's potential side effects and limitations.

Synthesis Methods

The synthesis of [3-(1-Aminoethyl)piperidin-1-yl]-(5-bromopyridin-2-yl)methanone involves the reaction of 5-bromopyridin-2-ylamine with 3-(chloromethyl) piperidine hydrochloride in the presence of a base such as potassium carbonate. The reaction is carried out under controlled conditions to yield the desired product.

Scientific Research Applications

[3-(1-Aminoethyl)piperidin-1-yl]-(5-bromopyridin-2-yl)methanone has been used extensively in scientific research applications. It has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been used in the development of new drugs and therapies.